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Compound of Interest

Compound Name: 1-Methoxypentan-3-ol

Cat. No.: B3381866 Get Quote

Technical Guide: Physical Properties of
Methoxy-Pentanol Isomers
Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides an in-depth guide to the physical properties of C6H14O2

isomers, with a focus on boiling point and density. Due to the limited availability of experimental

data for 1-Methoxypentan-3-ol, this guide presents computed data for related isomers to

serve as a reference. Furthermore, it details standardized experimental protocols for the

determination of these critical physical parameters.

Physical Properties of Methoxy-Pentanol Isomers
Quantitative data for various isomers of methoxy-pentanol are summarized below. These

values are computationally derived and provide an estimation of the physical properties.
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Property
2-Methoxypentan-
3-ol

3-Methoxy-1-
pentanol

1-Methoxypentan-
2-ol

Molecular Formula C6H14O2 C6H14O2 C6H14O2

Molecular Weight 118.17 g/mol [1] 118.17 g/mol [2] 118.17 g/mol [3]

Boiling Point Not available Not available Not available

Density Not available Not available Not available

XLogP3-AA 0.8[1] 0.7[2] Not available

Hydrogen Bond Donor

Count
1[1] 1[2] Not available

Hydrogen Bond

Acceptor Count
2[1] 2[2] Not available

Note: Experimental values for the boiling point and density of 1-Methoxypentan-3-ol are not

readily available in public databases. The data presented is for structurally related isomers and

is computationally generated.

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

boiling point and density for a liquid compound such as 1-Methoxypentan-3-ol.

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.[4] A common and effective method for its determination is the capillary method.[5]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath on a hot plate)[5][6]
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Beaker

Stirring rod or magnetic stirrer

Clamps and stand

Procedure:

A few milliliters of the liquid sample (e.g., 1-Methoxypentan-3-ol) are placed into a small test

tube.[7]

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.[7]

The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is immersed in a heating bath (e.g., water or oil) within a beaker.[5][6]

The bath is heated slowly and stirred continuously to ensure uniform temperature

distribution.[6]

As the temperature rises, air trapped in the capillary tube will escape.[5]

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted.[5] This indicates that the vapor pressure of the liquid is exceeding the

external pressure.

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[5]

Density is an intrinsic physical property defined as the mass of a substance per unit volume (d

= m/V).[8] Its determination requires precise measurement of both mass and volume.

Apparatus:
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Volumetric flask or graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (analytical or top-pan)

Thermometer

Pipette

Procedure:

The mass of a clean, dry volumetric flask or graduated cylinder is accurately measured using

an electronic balance.[9][10]

A known volume of the liquid sample is carefully transferred into the weighed container. For

accurate results, a pipette can be used.[9]

The combined mass of the container and the liquid is then measured.[9][10]

The mass of the liquid is determined by subtracting the mass of the empty container from the

combined mass.[9][10]

The density is calculated by dividing the mass of the liquid by its volume.[8]

The temperature of the liquid should be recorded, as density is temperature-dependent.[8]

For higher precision, the procedure can be repeated multiple times, and the average density

can be reported.[9]

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

physical properties discussed.
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Experimental Workflow for Boiling Point Determination

Preparation

Measurement

Result

Sample Preparation:
Fill test tube with liquid

Apparatus Setup:
Insert capillary tube (open end down)

Attach to thermometer

Heating:
Immerse in bath and heat slowly

Observe for bubble stream

Cooling:
Turn off heat, allow to cool

Data Recording:
Record temperature when liquid enters capillary

Final Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Experimental Workflow for Density Determination

Mass Measurement

Volume Measurement

Calculation

Weigh empty, dry
volumetric flask

Add known volume of liquid

Weigh flask with liquid

Calculate mass of liquid:
(Mass of flask + liquid) - (Mass of empty flask)

Calculate Density:
Density = Mass / Volume

Record the volume of liquid added

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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